Cas no 2092628-74-3 (2-(4-Bromophenyl)-4-(difluoromethyl)thiazole)

• Product Name: 2-(4-Bromophenyl)-4-(difluoromethyl)thiazole
• CAS No: 2092628-74-3
• MF: C₁₀H₆BrF₂NS
• MW: 290.127147197723
• CID: 5154326
• Update Time: 2025-05-20

2-(4-Bromophenyl)-4-(difluoromethyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-4-(difluoromethyl)thiazole

• Inchi： 1S/C10H6BrF2NS/c11-7-3-1-6(2-4-7)10-14-8(5-15-10)9(12)13/h1-5,9H
• InChI Key： NRCXIZYEEFIXNG-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)F)N=C1C1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(4-Bromophenyl)-4-(difluoromethyl)thiazole

2-(4-Bromophenyl)-4-(difluoromethyl)thiazole: A Comprehensive Overview

The compound 2-(4-Bromophenyl)-4-(difluoromethyl)thiazole, also known by its CAS number 2092628-74-3, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of thiazole derivatives, which are known for their versatile chemical properties and wide-ranging biological activities. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The substituents on the thiazole ring include a bromophenyl group at position 2 and a difluoromethyl group at position 4, which contribute to its unique chemical reactivity and biological profile.

Recent studies have highlighted the potential of 2-(4-Bromophenyl)-4-(difluoromethyl)thiazole as a lead compound in drug discovery. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, its ability to modulate key cellular pathways has been explored in the context of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The incorporation of the bromophenyl group and difluoromethyl substituents into the thiazole framework has been shown to enhance the compound's bioavailability and pharmacokinetic properties, further underscoring its potential as a drug candidate.

In the realm of agrochemicals, 2-(4-Bromophenyl)-4-(difluoromethyl)thiazole has been investigated for its pesticidal activity. Studies have revealed that this compound possesses significant insecticidal and fungicidal properties, which could be harnessed to develop eco-friendly pesticides. The thiazole moiety is known to play a critical role in these activities, with the substituents on the ring system influencing both efficacy and selectivity. The bromophenyl group contributes to the compound's lipophilicity, enhancing its ability to penetrate cellular membranes, while the difluoromethyl group imparts stability and resistance to metabolic degradation.

The synthesis of 2-(4-Bromophenyl)-4-(difluoromethyl)thiazole involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach involves the condensation of 1H-thiazoles with appropriate electrophiles or nucleophiles under controlled reaction conditions. The introduction of the bromophenyl group and difluoromethyl substituents requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing waste generation and energy consumption.

The environmental impact of 2-(4-Bromophenyl)-4-(difluoromethyl)thiazole has also been a topic of interest in recent research. Studies have been conducted to assess its biodegradability, toxicity, and persistence in various environmental media. Initial findings suggest that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its breakdown. However, further investigations are required to fully understand its long-term environmental fate and potential risks to aquatic ecosystems.

In conclusion, 2-(4-Bromophenyl)-4-(difluoromethyl)thiazole is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure endows it with valuable properties that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its biological activity, synthesis methods, and environmental behavior, this compound is poised to play an increasingly important role in advancing modern science and technology.